Cas no 2228367-71-1 (3-amino-2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid)

• Product Name: 3-amino-2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid
• CAS No: 2228367-71-1
• MF: C₁₄H₁₉FN₂O₄
• MW: 298.310067415237
• CID: 6541382
• PubChem ID: 165861323
• Update Time: 2025-07-18

3-amino-2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid
• EN300-1900161
• 3-amino-2-(4-{[(tert-butoxy)carbonyl]amino}-2-fluorophenyl)propanoic acid
• 2228367-71-1

• Inchi： 1S/C14H19FN2O4/c1-14(2,3)21-13(20)17-8-4-5-9(11(15)6-8)10(7-16)12(18)19/h4-6,10H,7,16H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： XVXNJUKXVUKWPJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C(=O)O)CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.13288525g/mol
• Monoisotopic Mass: 298.13288525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 102Ų

Additional information on 3-amino-2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid

Introduction to 3-amino-2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid (CAS No. 2228367-71-1) and Its Applications in Modern Chemical Biology

3-amino-2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid, identified by the CAS number 2228367-71-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including amino, carboxylic acid, and fluorine-substituted aromatic rings, which contribute to its versatility in pharmaceutical and biochemical applications.

The structural framework of 3-amino-2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid incorporates a propanoic acid backbone substituted with a fluorophenyl group at the second position. The fluorine atom in this aromatic ring introduces electronic effects that can modulate the reactivity and binding affinity of the molecule, making it a valuable scaffold for drug design. Additionally, the presence of a tert-butoxycarbonyl (Boc) protected amino group at the fourth position of the phenyl ring enhances its stability and reactivity in synthetic chemistry, facilitating further derivatization and functionalization.

Recent advancements in chemical biology have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The incorporation of fluorine into drug molecules can lead to improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles. For instance, studies have demonstrated that fluorine substitution at specific positions in aromatic rings can significantly influence the bioavailability and efficacy of small-molecule drugs. The compound 3-amino-2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid exemplifies this trend, as its structural design allows for precise tuning of these properties.

The Boc-protected amino group in this molecule serves as a critical handle for further chemical modifications. Boc protection is widely used in peptide synthesis and drug development to prevent unwanted side reactions while allowing for selective deprotection under mild acidic conditions. This feature makes 3-amino-2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid a valuable intermediate in the synthesis of more complex biomolecules, including peptidomimetics and protease inhibitors. Such derivatives have shown promise in targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

Moreover, the fluorophenyl moiety in this compound has been extensively studied for its potential role in modulating enzyme activity and receptor binding. Fluoroaromatics are known to exhibit unique electronic properties that can enhance interactions with biological targets. For example, fluorine atoms can participate in dipole-dipole interactions or form hydrogen bonds with polar residues in proteins, thereby improving drug-receptor affinity. This has led to the development of novel fluorinated drugs with enhanced pharmacological profiles. The compound 3-amino-2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid leverages these properties to serve as a versatile building block for drug discovery efforts.

In recent years, there has been growing interest in using computational methods to predict the biological activity of novel compounds. The structural features of 3-amino-2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid, such as its fluorinated aromatic ring and Boc-protected amino group, make it an attractive candidate for virtual screening campaigns. Advanced computational techniques, including molecular docking and quantum mechanical calculations, have been employed to model its interactions with biological targets such as enzymes and receptors. These studies have provided insights into its potential therapeutic applications and have guided the design of more potent derivatives.

The synthesis of 3-amino-2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid represents a testament to the progress achieved in synthetic organic chemistry over recent decades. The ability to construct complex molecules with precise functional group arrangements has opened up new avenues for drug development. Techniques such as palladium-catalyzed cross-coupling reactions, fluorochemical methodologies, and protective group strategies have all played crucial roles in accessing this compound efficiently. These advances not only enhance the accessibility of such molecules but also pave the way for their incorporation into larger libraries for high-throughput screening.

The potential applications of 3-amino-2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Fluorinated compounds are known for their stability under various environmental conditions, making them suitable for use as intermediates or active ingredients in crop protection agents. Additionally, their unique electronic properties have been exploited in the development of advanced materials with applications ranging from organic electronics to liquid crystals.

In conclusion, 3-amino-2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid (CAS No. 2228367-71-1) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its structural features—comprising a propanoic acid backbone substituted with a fluorophenyl group and a Boc-protected amino group—make it an excellent scaffold for designing novel therapeutics. Recent research highlights its utility as an intermediate for synthesizing complex biomolecules and underscores its importance in modulating biological activity through fluorine substitution.

As our understanding of molecular interactions continues to evolve, compounds like 3-amino-2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)propanoic acid will undoubtedly play a pivotal role in shaping the future of medicine and materials science. Their unique properties offer exciting opportunities for innovation across multiple disciplines, driving progress towards more effective treatments and advanced materials solutions.